Cas no 174591-47-0 (Ethyl rosmarinate)

• Product Name: Ethyl rosmarinate
• CAS No: 174591-47-0
• MF: C₂₀H₂₀O₈
• MW: 388.368006706238
• CID: 4733569
• PubChem ID: 44437692
• Update Time: 2024-12-09

Ethyl rosmarinate Chemical and Physical Properties

Names and Identifiers

• ETHYL ROSMARINATE
• AKOS040763684
• 174591-47-0
• CHEMBL241613
• HY-N10610
• CS-0617897
• E80674
• ethyl (2R)-3-(3,4-dihydroxyphenyl)-2-[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxypropanoate
• DA-53041
• ethyl (2R)-3-(3,4-dihydroxyphenyl)-2-((E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl)oxypropanoate
• TS-10168
• Ethyl rosmarinate

• Inchi： 1S/C20H20O8/c1-2-27-20(26)18(11-13-4-7-15(22)17(24)10-13)28-19(25)8-5-12-3-6-14(21)16(23)9-12/h3-10,18,21-24H,2,11H2,1H3/b8-5+/t18-/m1/s1
• InChI Key： ROJRNQOAUDCMES-KRZKXXONSA-N
• SMILES： C([C@@H](OC(/C=C/C1=CC(O)=C(O)C=C1)=O)C(OCC)=O)C1=CC(O)=C(O)C=C1

Computed Properties

• Exact Mass: 388.11581759g/mol
• Monoisotopic Mass: 388.11581759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 134Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives